Cortexolone 17alpha-propionate

• CAS No.: 19608-29-8
• Product Name: Cortexolone 17alpha-propionate
• Molecular Formula: C24H34O5
• Molecular Weight: 402.5 g/mol
• IUPAC Name: [(8R,9S,10R,13S,14S,17R)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] propanoate
• Standard InChI: InChI=1S/C24H34O5/c1-4-21(28)29-24(20(27)14-25)12-9-19-17-6-5-15-13-16(26)7-10-22(15,2)18(17)8-11-23(19,24)3/h13,17-19,25H,4-12,14H2,1-3H3/t17-,18+,19+,22+,23+,24+/m1/s1
• Standard InChIKey: GPNHMOZDMYNCPO-PDUMRIMRSA-N
• Isomeric SMILES: CCC(=O)O[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)C(=O)CO
• SMILES: CCC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=O)CO
• Canonical SMILES: CCC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=O)CO
• Appearance: Solid powder
• Description: Clascoterone, also known as CB-03-01 and cortexolone 17alpha-propionate, is a topical and peripherally selective and potent androgen antagonist for topical treatment of acne vulgaris. CB-03-01 1% cream seems to fit with the profile of an ideal antiandrogen for topical use. CB-03-01 is clinically more effective than comparator. Acne vulgaris is a disorder of the pilosebaceous unit in which the androgens contribute to its onset and persistence. The use of antiandrogens is therefore potentially effective.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CB-03-01; CB 03-01; CB03-01; cortexolone 17alpha-propionate; Clascoterone
• Reference: 1: Hassoun LA, Chahal DS, Sivamani RK, Larsen LN. The use of hormonal agents in the treatment of acne. Semin Cutan Med Surg. 2016 Jun;35(2):68-73. doi: 10.12788/j.sder.2016.027. PubMed PMID: 27416311.; 2: Trifu V, Tiplica GS, Naumescu E, Zalupca L, Moro L, Celasco G. Cortexolone 17α-propionate 1% cream, a new potent antiandrogen for topical treatment of acne vulgaris. A pilot randomized, double-blind comparative study vs. placebo and tretinoin 0·05% cream. Br J Dermatol. 2011 Jul;165(1):177-83. doi: 10.1111/j.1365-2133.2011.10332.x. Epub 2011 Jun 2. PubMed PMID: 21428978.; 3: Celasco G, Moro L, Bozzella R, Ferraboschi P, Bartorelli L, Quattrocchi C, Nicoletti F. Biological profile of cortexolone 17alpha-propionate (CB-03-01), a new topical and peripherally selective androgen antagonist. Arzneimittelforschung. 2004;54(12):881-6. PubMed PMID: 15646372.
• PubChem Compound: 11750009
• Last Modified: Nov 11 2021